2-Methyl-3-nitrobenzohydrazide
Overview
Description
2-Methyl-3-nitrobenzohydrazide (2M3NBH) is an organic compound that is widely used in scientific research applications due to its unique properties. It is a nitro compound that is highly reactive, making it an ideal reagent for various laboratory experiments. 2M3NBH is also known as this compound, 2-methyl-3-nitrobenzohydrazine, and this compound. It is a white, crystalline solid that is soluble in water and organic solvents.
Scientific Research Applications
Synthesis and Antimicrobial Activity
2-Methyl-3-nitrobenzohydrazide is used in the synthesis of 1,3,4-oxadiazoles and thiadiazoles, which have shown significant cytotoxic and antibacterial activities. This compound was a key intermediate in producing N-(5-methyl-2-nitrobenzoyl)-2-substituted carbohydrazides, leading to compounds with significant cytotoxic properties and antibacterial activities (Mutchu et al., 2018).
Antihypertensive α-Blocking Agents
This compound derivatives have been explored for their potential as antihypertensive α-blocking agents. The synthesis of these compounds involves complex chemical reactions, leading to the creation of novel compounds with promising antihypertensive activity (Abdel-Wahab et al., 2008).
Solubility and Pharmaceutical Formulation
The solubility of 2-methyl-3-nitrobenzoic acid, a related compound, in various solvents has been thoroughly studied. Understanding its solubility is crucial for pharmaceutical formulation and industrial applications (Hart et al., 2017).
Antimicrobial and Antitumor Agents
The compound has been used in the synthesis of novel 3-acetyl-2,5-disubstituted-1,3,4-oxadiazolines. These derivatives have shown antimicrobial activity and potential as antitumor agents, especially against Staphylococcus spp. and other bacterial strains (Paruch et al., 2020).
Analytical Chemistry Applications
This compound is involved in analytical chemistry, particularly in methods for the quantitative determination of related compounds. Its use in gas chromatography, as part of a method to determine purity and analyze new products, highlights its significance in analytical applications (Xue & Nan, 2002).
Tuberculostatic Activity
Derivatives of this compound have been studied for their tuberculostatic activity. These studies aim to discover new compounds that can effectively combat tuberculosis (Gobis et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
2-methyl-3-nitrobenzohydrazide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O3/c1-5-6(8(12)10-9)3-2-4-7(5)11(13)14/h2-4H,9H2,1H3,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWMRBDIVNHJWAU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20393087 | |
Record name | 2-methyl-3-nitrobenzohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20393087 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
869942-83-6 | |
Record name | 2-methyl-3-nitrobenzohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20393087 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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